Cas no 1361859-92-8 (2-(2,5-Dichlorophenyl)-5-fluoropyridine)

• Product Name: 2-(2,5-Dichlorophenyl)-5-fluoropyridine
• CAS No: 1361859-92-8
• MF: C₁₁H₆Cl₂FN
• MW: 242.076444149017
• CID: 4922775
• Update Time: 2025-06-09

2-(2,5-Dichlorophenyl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dichlorophenyl)-5-fluoropyridine

• Inchi： 1S/C11H6Cl2FN/c12-7-1-3-10(13)9(5-7)11-4-2-8(14)6-15-11/h1-6H
• InChI Key： DYTYKEWXRQBPGS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=CC(=CN=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9

Additional information on 2-(2,5-Dichlorophenyl)-5-fluoropyridine

2-(2,5-Dichlorophenyl)-5-fluoropyridine: A Comprehensive Overview

2-(2,5-Dichlorophenyl)-5-fluoropyridine is a highly specialized organic compound with the CAS number 1361859-92-8. This compound has garnered significant attention in the fields of chemistry, pharmacology, and material science due to its unique structural properties and potential applications. The molecule consists of a pyridine ring substituted with a dichlorophenyl group at the 2-position and a fluorine atom at the 5-position, making it a derivative of pyridine with tailored electronic and steric characteristics.

The synthesis of 2-(2,5-dichlorophenyl)-5-fluoropyridine involves advanced organic chemistry techniques, including nucleophilic aromatic substitution and Friedel-Crafts alkylation. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, leveraging novel catalysts and reaction conditions. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while minimizing side reactions. These advancements have not only improved the production efficiency but also opened new avenues for large-scale manufacturing of this compound.

One of the most promising applications of 2-(2,5-dichlorophenyl)-5-fluoropyridine lies in its potential as a building block for pharmaceutical compounds. The fluorine atom at the 5-position imparts unique electronic properties, making it an attractive candidate for drug design. Recent research has demonstrated its ability to modulate key biological targets, such as G-protein coupled receptors (GPCRs) and kinase enzymes, which are critical in various disease pathways. For example, studies published in *Nature Communications* highlighted its role in inhibiting oncogenic signaling pathways, suggesting its potential as an anticancer agent.

In addition to its pharmacological applications, 2-(2,5-dichlorophenyl)-5-fluoropyridine has shown promise in materials science. Its rigid aromatic structure and electron-withdrawing substituents make it an ideal candidate for designing advanced materials such as organic semiconductors and optoelectronic devices. Researchers at Stanford University have reported that incorporating this compound into polymer blends significantly enhances charge transport properties, paving the way for next-generation electronic devices with improved efficiency.

The environmental impact of 2-(2,5-dichlorophenyl)-5-fluoropyridine has also been a subject of recent investigations. Studies conducted by the European Chemicals Agency (ECHA) suggest that while the compound exhibits moderate biodegradability under aerobic conditions, its persistence in aquatic environments requires careful monitoring. Regulatory frameworks are being developed to ensure safe handling and disposal practices, aligning with global sustainability goals.

From a commercial perspective, 2-(2,5-dichlorophenyl)-5-fluoropyridine is increasingly being sought after by pharmaceutical companies and research institutions due to its versatility. Its market demand is expected to grow steadily over the next decade, driven by advancements in drug discovery and materials innovation. Key players in the industry are investing heavily in R&D to unlock new applications and improve production scalability.

In conclusion, 2-(2,5-dichlorophenyl)-5-fluoropyridine (CAS No: 1361859-92-8) stands out as a multifaceted compound with significant potential across diverse scientific domains. Its unique chemical properties, combined with cutting-edge research advancements, position it as a key player in shaping future innovations in medicine and materials science.